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Compound of Interest

Compound Name: 1-Fluoro-2,2-dimethylpropane

Cat. No.: B3054227

L Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and flammable compounds like 1-Fluoro-2,2-

dimethylpropane (also known as neohexyl fluoride). This document provides immediate,

essential safety protocols, operational guidance, and disposal plans to foster a secure and

efficient research environment.

Chemical Safety Summary

1-Fluoro-2,2-dimethylpropane is a highly flammable liquid and vapor that poses several

health risks. It is harmful if swallowed and may cause allergic skin reactions or asthma-like

symptoms if inhaled.[1] Therefore, strict adherence to safety protocols is crucial.

Hazard Classification

Description

Physical Hazards

H225: Highly flammable liquid and vapour.[1]

Health Hazards

H302: Harmful if swallowed.[1]

H317: May cause an allergic skin reaction.[1]

H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled.

Signal Word Danger[1]
Occupational Exposure Limits
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As of the latest data, specific occupational exposure limits (OELS) for 1-Fluoro-2,2-
dimethylpropane have not been established by major regulatory bodies such as OSHA,
NIOSH, or ACGIH. In the absence of specific OELSs, it is critical to handle this substance with a
high degree of caution, implementing the principle of keeping exposure "as low as reasonably
practicable” (ALARP). For context, the exposure limits for inorganic fluorides as fluorine (F) are
provided below, but it is important to note that these are not specific to 1-Fluoro-2,2-
dimethylpropane.

Organization Exposure Limit for Fluorine (as F)
OSHA (PEL) 2.5 mg/m3 (8-hour TWA)[2]

NIOSH (REL) 2.5 mg/m3 (10-hour TWA)[2]
ACGIH (TLV) 2.5 mg/m3 (8-hour TWA)[2]

TWA: Time-Weighted Average

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Fluoro-2,2-dimethylpropane is essential to minimize
risks. The following procedure outlines the necessary steps for safe handling in a laboratory
setting.

1. Personal Protective Equipment (PPE)
Prior to handling, all personnel must be equipped with the appropriate PPE.

» Hand Protection: Wear chemical-resistant gloves. While specific breakthrough times for 1-
Fluoro-2,2-dimethylpropane are not readily available, nitrile or neoprene gloves are
generally recommended for handling flammable organic compounds.[3] Always inspect
gloves for any signs of degradation before use.

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes.

o Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.
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Respiratory Protection: All handling of 1-Fluoro-2,2-dimethylpropane should be conducted
within a certified chemical fume hood to avoid inhalation of vapors.

. Engineering Controls

Ventilation: A properly functioning chemical fume hood is the primary engineering control to
minimize vapor inhalation.

Ignition Sources: Ensure the work area is free of any potential ignition sources, such as open
flames, sparks from electrical equipment, and static electricity.

Grounding and Bonding: When transferring large volumes of the liquid, use proper grounding
and bonding techniques to prevent the buildup of static electricity.

. Handling and Storage

Storage: Store 1-Fluoro-2,2-dimethylpropane in a tightly sealed, properly labeled container
in a cool, dry, and well-ventilated area designated for flammable liquids. Keep it away from
incompatible materials such as strong oxidizing agents.

Dispensing: When dispensing, do so slowly and carefully to minimize splashing and vapor
generation.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1-Fluoro-2,2-dimethylpropane and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation

As a halogenated organic compound, 1-Fluoro-2,2-dimethylpropane waste must be
segregated from non-halogenated waste streams.

2. Waste Collection

e Collect all liquid waste containing 1-Fluoro-2,2-dimethylpropane in a designated, leak-
proof, and clearly labeled hazardous waste container.
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e Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, sealed, and labeled container.

3. Labeling and Storage of Waste

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "1-Fluoro-
2,2-dimethylpropane,” and the associated hazards (e.g., "Flammable,” "Toxic").

o Store waste containers in a designated satellite accumulation area that is secure and away
from general laboratory traffic.

4. Final Disposal

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

e Do not dispose of 1-Fluoro-2,2-dimethylpropane down the drain or in regular trash.
Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
First-Aid Measures

 Inhalation: If vapors are inhaled, immediately move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate medical attention.

o Skin Contact: In case of skin contact, immediately flush the affected area with copious
amounts of water for at least 15 minutes. Remove contaminated clothing while flushing.
Seek medical attention if irritation persists.

o Eye Contact: If the chemical comes into contact with the eyes, immediately flush with plenty
of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

¢ Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water and seek
immediate medical attention.[4]

Spill Response
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e Small Spills (within a chemical fume hood):

o

Ensure proper PPE is worn.

[¢]

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

[¢]

Carefully collect the absorbed material into a designated hazardous waste container.

[e]

Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

o Large Spills (outside a chemical fume hood):

Evacuate the immediate area.

o

[¢]

Alert others in the vicinity.

[¢]

Contact your institution's EHS or emergency response team immediately.

[e]

Do not attempt to clean up a large spill without proper training and equipment.

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Fluoro-2,2-dimethylpropane.
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Caption: Workflow for safe handling and disposal of 1-Fluoro-2,2-dimethylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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